2-(2,3-dihydro-1H-inden-1-yl)-N-[1-(methylsulfonyl)-4-piperidinyl]acetamide

• IUPAC Name: 2-(2,3-dihydro-1H-inden-1-yl)-N-(1-methylsulfonylpiperidin-4-yl)acetamide
• InChI: InChI=1S/C17H24N2O3S/c1-23(21,22)19-10-8-15(9-11-19)18-17(20)12-14-7-6-13-4-2-3-5-16(13)14/h2-5,14-15H,6-12H2,1H3,(H,18,20)
• InChI Key: IIOOREOYMBSQQD-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCC(CC1)NC(=O)CC2CCC3=CC=CC=C23
• Molecular Formula: C17H24N2O3S
• Molecular Weight: 336.5 g/mol

Description

2-(2,3-dihydro-1H-inden-1-yl)-N-[1-(methylsulfonyl)-4-piperidinyl]acetamide, also known as MS-275, is a synthetic compound that belongs to the class of histone deacetylase inhibitors (HDAC inhibitors). It has been extensively studied for its potential therapeutic applications in various diseases, including cancer, neurological disorders, and autoimmune diseases.

Scientific Research Applications

Synthesis Techniques and Molecular Docking

• A study detailed the synthesis of N-substituted acetamide derivatives, emphasizing the conventional versus microwave-assisted synthesis protocols. These compounds were evaluated for their inhibitory activities against enzymes such as bovine carbonic anhydrase (bCA-II), acetylcholinesterase (AChE), and butyrylcholinesterase (BChE). The study highlighted the potential of these compounds in enzyme inhibition, supported by molecular docking to explore their binding modes (Virk et al., 2018).

Antibacterial Activity

• Research on acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores demonstrated moderate inhibitory activity against various bacterial strains, including Salmonella typhi, Escherichia coli, and Pseudomonas aeruginosa. This study showcased the antimicrobial potential of these compounds (Iqbal et al., 2017).

Enzyme Inhibition

• Another research focus has been on the synthesis of bioactive sulfonamides containing the piperidine nucleus. These compounds exhibited promising activity against cholinesterase enzymes, suggesting their potential in treating diseases related to enzyme dysfunction (Khalid, 2012).

Multifunctional Moieties

• The synthesis and evaluation of N-substituted derivatives of 2-[(5-{1-[(4-chlorophenyl)sulfonyl]-3-piperidinyl}-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide highlighted their antibacterial and anti-enzymatic potential. This study underscores the importance of multifunctional moieties in enhancing biological activity (Nafeesa et al., 2017).

Mechanism of Action

If the compound has a biological activity, this would involve a study of how the compound interacts with biological systems to produce its effects.

Safety and Hazards

This would involve a study of the compound’s toxicity and any hazards associated with its use.